Cas no 896857-09-3 (3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
- 2-(2-methoxyethyl)-4,7-dimethyl-6-(4-methylphenyl)purino[7,8-a]imidazole-1,3-dione
- 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-
- VU0493023-1
- 896857-09-3
- F3235-1226
- Z237731704
- AKOS001378434
-
- Inchi: 1S/C19H21N5O3/c1-12-5-7-14(8-6-12)24-13(2)11-23-15-16(20-18(23)24)21(3)19(26)22(17(15)25)9-10-27-4/h5-8,11H,9-10H2,1-4H3
- InChI Key: VYQJRSIFISXQQJ-UHFFFAOYSA-N
- SMILES: N12C=C(C)N(C3=CC=C(C)C=C3)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C
Computed Properties
- Exact Mass: 367.16443955g/mol
- Monoisotopic Mass: 367.16443955g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 486.5±55.0 °C(Predicted)
- pka: 7.28±0.20(Predicted)
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3235-1226-2μmol |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 2μmol |
$57.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-5μmol |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 5μmol |
$63.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-10μmol |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 10μmol |
$69.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-20μmol |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 20μmol |
$79.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-1mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 1mg |
$54.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-2mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 2mg |
$59.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-3mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 3mg |
$63.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-4mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 4mg |
$66.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-5mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 5mg |
$69.0 | 2023-08-06 | |
| Life Chemicals | F3235-1226-10mg |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione |
896857-09-3 | 90%+ | 10mg |
$79.0 | 2023-08-06 |
3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
Comprehensive Overview of 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896857-09-3)
The compound 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896857-09-3) is a specialized purine derivative with a unique structural framework. This molecule belongs to the imidazopurine class, characterized by its fused heterocyclic system combining imidazole and purine moieties. The presence of methoxyethyl and methylphenyl substituents imparts distinct physicochemical properties, making it an interesting subject for pharmaceutical and material science research.
From a chemical perspective, the imidazo[1,2-g]purine core structure provides a versatile scaffold for molecular interactions. The 2,4-dione functionality contributes to hydrogen bonding capabilities, while the 4-methylphenyl group enhances lipophilicity. These structural features are particularly relevant in drug discovery, where researchers frequently search for "modified purine derivatives" or "imidazopurine-based compounds" with potential biological activity.
Recent scientific literature highlights growing interest in purine analogs like 896857-09-3 for their potential applications in medicinal chemistry. The compound's structural similarity to naturally occurring purines makes it a candidate for investigation in various biochemical pathways. Researchers exploring "small molecule modulators" or "heterocyclic drug candidates" often encounter this class of compounds in their work.
The synthesis of 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step organic transformations. Key synthetic challenges include the construction of the fused ring system and the selective introduction of substituents. Current methodologies emphasize efficient routes that minimize byproducts, addressing the pharmaceutical industry's demand for "green chemistry approaches" and "atom-economical synthesis".
Analytical characterization of CAS 896857-09-3 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's stability profile has become a point of interest, particularly for researchers investigating "pharmaceutical excipients" or "formulation stability". Recent advancements in analytical technology allow for more precise determination of its physicochemical properties.
In material science applications, the planar aromatic system of imidazo[1,2-g]purine derivatives shows promise for organic electronic applications. The compound's electron-rich nature and potential for π-π stacking interactions make it relevant to studies on "organic semiconductors" and "molecular electronics". These applications align with current trends in sustainable technology development.
The commercial availability of 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has increased in recent years, reflecting growing research interest. Suppliers typically offer the compound with varying purity grades, catering to different research needs from preliminary screening to detailed mechanistic studies. Quality control remains paramount, as evidenced by frequent searches for "high-purity research chemicals" and "certified reference standards".
Safety considerations for handling 896857-09-3 follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended. This aligns with the broader scientific community's emphasis on "laboratory safety best practices" and "responsible chemical management".
Future research directions for this compound may explore its potential in targeted therapeutic applications or advanced material systems. The structural versatility of the imidazo[1,2-g]purine core continues to attract attention in both academic and industrial settings, particularly in areas related to "structure-activity relationships" and "molecular design".
For researchers seeking detailed information about CAS 896857-09-3, comprehensive technical data sheets are available from reputable suppliers. These documents typically include spectral data, solubility characteristics, and storage recommendations, addressing common queries about "chemical properties database" and "research compound specifications".
The patent landscape surrounding 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione reflects its potential commercial value. Recent filings indicate applications in various technological fields, responding to market demands for "novel heterocyclic compounds" and "specialty chemicals".
Environmental considerations for 896857-09-3 follow emerging trends in "green chemistry metrics". While specific ecotoxicological data may be limited for this particular compound, the scientific community increasingly considers environmental impact when developing new synthetic methodologies for such specialized molecules.
In conclusion, 3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione represents an intriguing case study in modern heterocyclic chemistry. Its structural features and potential applications continue to generate research interest across multiple disciplines, from pharmaceutical development to advanced materials science.
896857-09-3 (3-(2-methoxyethyl)-1,7-dimethyl-8-(4-methylphenyl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)